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Compound of Interest

Compound Name: Heptafluoroisopropyl acrylate

Cat. No.: B081121 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical safety, handling, and Material Safety Data Sheet

(MSDS) information for heptafluoroisopropyl acrylate. The following sections detail the

material's properties, associated hazards, safe handling procedures, emergency protocols, and

relevant experimental guidelines, tailored for professionals in research and development.

Chemical and Physical Properties
Heptafluoroisopropyl acrylate is a fluorinated acrylic monomer. While specific experimental

data for this exact compound is limited in publicly available literature, the following table

summarizes its known and predicted properties based on available safety data sheets and

chemical databases.
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Property Value Reference

Chemical Name

1,1,1,2,3,3,3-

heptafluoropropan-2-yl prop-2-

enoate

[1]

Synonyms PFIP-A

CAS Number 13057-08-4

Molecular Formula C6H3F7O2

Molecular Weight 240.08 g/mol

Appearance Colorless liquid

Boiling Point

Not explicitly stated for

heptafluoroisopropyl acrylate,

however, a related compound,

hexafluoroisopropyl acrylate,

has a boiling point of 84 °C.

Density

Not explicitly stated for

heptafluoroisopropyl acrylate,

however, a related compound,

hexafluoroisopropyl acrylate,

has a density of 1.33 g/mL at

25 °C.

Flash Point Flammable liquid and vapor.[2] [2]

Vapor Pressure No data available

Water Solubility Insoluble

log Pow (predicted) 3.3

Hazard Identification and Classification
Heptafluoroisopropyl acrylate is classified as a hazardous substance. The following table

summarizes its GHS classification.
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Hazard Class Hazard Statement Pictogram Signal Word

Flammable liquids

(Category 3)

H226 - Flammable

liquid and vapor
GHS02 Warning

Skin

corrosion/irritation

(Category 2)

H315 - Causes skin

irritation
GHS07 Warning

Serious eye

damage/eye irritation

(Category 2A)

H319 - Causes

serious eye irritation
GHS07 Warning

Specific target organ

toxicity — single

exposure (Category

3), Respiratory tract

irritation

H335 - May cause

respiratory irritation
GHS07 Warning

Safe Handling and Storage
Proper handling and storage of heptafluoroisopropyl acrylate are crucial to ensure the safety

of laboratory personnel.

Personal Protective Equipment (PPE)
A comprehensive PPE program should be in place for handling this chemical.[3] The following

are minimum requirements:

Eye and Face Protection: Chemical safety goggles or a face shield are mandatory.[2]

Skin Protection:

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) should be worn.[2] It is

important to note that some acrylates can penetrate latex and vinyl gloves rapidly;

therefore, double gloving may be advisable.[4]

Body Protection: A lab coat or chemical-resistant apron should be worn.[5] In case of

potential for splashing, chemical-resistant coveralls are recommended.
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Respiratory Protection: Work should be conducted in a well-ventilated area, preferably in a

chemical fume hood.[2] If ventilation is inadequate, a NIOSH-approved respirator with an

organic vapor cartridge is necessary.

Engineering Controls
Work with heptafluoroisopropyl acrylate should be performed in a well-ventilated

laboratory, with preference given to the use of a certified chemical fume hood.

An eyewash station and safety shower must be readily accessible in the immediate work

area.[2]

Storage Conditions
Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.[6]

Keep containers tightly closed when not in use.[2]

Store away from incompatible materials such as strong oxidizing agents, acids, and bases.

Acrylate monomers are susceptible to polymerization, which can be violent.[7] They are

typically stabilized with an inhibitor (e.g., MEHQ). For the inhibitor to be effective, the

presence of dissolved oxygen is required. Therefore, do not store under an inert atmosphere.

[6][8]

Emergency Procedures
A clear and practiced emergency plan is essential when working with hazardous chemicals.

First-Aid Measures
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Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, give artificial respiration. Seek

immediate medical attention.[2]

Skin Contact

Immediately flush the skin with plenty of soap

and water for at least 15 minutes while removing

contaminated clothing and shoes. Seek medical

attention if irritation persists.[2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[2]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[2]

Fire-Fighting Measures
Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical, or carbon dioxide.[2]

Water spray can be used to cool fire-exposed containers.[2]

Specific Hazards: Flammable liquid and vapor.[2] Vapors are heavier than air and may travel

to a source of ignition and flash back. Containers may explode when heated.[2] Hazardous

combustion products include carbon oxides and hydrogen fluoride.[2]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[2]

Accidental Release Measures
Personal Precautions: Evacuate unnecessary personnel. Wear appropriate personal

protective equipment (see Section 3.1). Ensure adequate ventilation. Eliminate all ignition
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sources.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up: Absorb the spill with an inert material (e.g., vermiculite, sand, or

earth) and place it in a suitable container for disposal.

Experimental Protocols
While specific toxicological studies for heptafluoroisopropyl acrylate are not readily available

in the public domain, the assessment of its irritant properties would likely follow standardized

OECD guidelines.

Acute Dermal Irritation/Corrosion (Following OECD
Guideline 404)

Principle: The substance is applied to the skin of a single animal, and the degree of irritation

is observed and scored at specific intervals.[9]

Test Animal: The albino rabbit is the preferred species.[10]

Procedure:

Approximately 24 hours before the test, a small area of the animal's dorsal skin is clipped

free of fur.[11]

A dose of 0.5 mL of the liquid test substance is applied to a small area of the skin

(approximately 6 cm²) and covered with a gauze patch and semi-occlusive dressing.[9]

The exposure period is typically 4 hours.[9]

After exposure, the residual substance is removed.[9]

The skin is examined for erythema and edema at 1, 24, 48, and 72 hours after patch

removal.[11] The severity of the reactions is scored.
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The observation period can be extended up to 14 days to assess the reversibility of the

effects.[10]

Acute Eye Irritation/Corrosion (Following OECD
Guideline 405)

Principle: A single dose of the substance is applied to one eye of an experimental animal,

with the untreated eye serving as a control.[2]

Test Animal: The albino rabbit is the recommended species.[2]

Procedure:

The test substance (0.1 mL for liquids) is instilled into the conjunctival sac of one eye of

the animal.[12]

The eyelids are held together for about one second to prevent loss of the material.

The eye is examined for signs of irritation, including corneal opacity, iritis, and conjunctival

redness and chemosis, at 1, 24, 48, and 72 hours after application.[13] The severity of the

lesions is scored.

The observation period can be extended up to 21 days to evaluate the reversibility of the

effects.[12]

Note: In the interest of animal welfare, a weight-of-the-evidence analysis and in vitro testing

are recommended before conducting in vivo studies.[14]

Logical Workflow for Safe Handling and Emergency
Response
The following diagram illustrates the logical workflow for the safe handling of

heptafluoroisopropyl acrylate and the appropriate response in case of an emergency.
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Start: Handling Heptafluoroisopropyl Acrylate

Conduct Risk Assessment
(Identify Hazards, Evaluate Risks)

Select and Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Use Engineering Controls
(Fume Hood, Ventilation)

Follow Safe Handling Procedures
(Avoid Inhalation, Skin/Eye Contact)

Proper Storage
(Cool, Dry, Well-Ventilated, Tightly Closed)

Emergency Preparedness
(Know Location of Eyewash, Shower, Fire Extinguisher)

Spill or Release Occurs

Incident?

Personnel Exposure Occurs

No

Spill Response
(Evacuate, Ventilate, Absorb, Dispose)

Yes

Fire Occurs

No

Exposure Response
(First Aid: Flush Skin/Eyes, Move to Fresh Air)

Yes

No Incident

No

Fire Response
(Use Appropriate Extinguisher, Evacuate)

Yes

End

Report Incident

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Logical workflow for handling heptafluoroisopropyl acrylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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